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Signaling Pathway & Mechanism of Action

Alpha-casozepine's anxiolytic effect begins with oral administration and involves specific brain pathways.

The diagram below outlines its journey and mechanism.
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1. Ingestion & Digestion

2. Central Action in the Brain

Oral Administration
(Supplement/Diet)

Alpha-Casozepine
enters gastrointestinal tract

Enzymatic Digestion
& Release of Metabolites

(e.g., YLGYL)

Bioactive Peptides
cross blood-brain barrier

Binding to
GABAA Receptors

Enhanced GABAergic
Neurotransmission

Reduced Neuronal
Excitability

Modulates c-Fos expression in:
- Prefrontal Cortex

- Amygdala
- Brainstem Nuclei
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3. Behavioral Outcome

Reduced Anxiety
& Stress-Related Behaviors

Click to download full resolution via product page

Clinical Evidence & Efficacy Data

Clinical studies show alpha-casozepine is effective alone or in combination for various anxiety triggers. The

table below summarizes key findings.

Study Model Dosage & Formulation Key Efficacy Findings
Reported Outcome
Measures

Dogs: Car
Travel Stress
[1]

2 mg/kg CBD combined

with L-Tryptophan & alpha-
casozepine (single dose)

Significantly smaller increase

in cortisol in response to stress
compared to placebo.

Serum cortisol,

stress-related
behaviors.

Dogs:
Veterinary
Visits [2]

Zylkene (alpha-casozepine) A potential benefit was
observed, though statistical

significance was not reached
due to low participant

numbers.

Fear and anxiety
behaviors during

physical
examination.

Dogs:
General
Anxiety [3]

15 mg/kg/day (general

recommendation)

Suggested to potentially

reduce anxiety and fear of
strangers. May require several

weeks for full effect.

Owner-reported

anxiety scores,
behavioral

observations.

Cats:
Unfamiliar
Location [4]

Diet supplemented with L-

Tryptophan & alpha-
casozepine

Reduced anxiety response to

placement in an unfamiliar
location (open-field test).

Duration and

frequency of inactive
posture.

Cats: Fear of
People [4]

Diet supplemented with L-
Tryptophan & alpha-

casozepine

Fear in the presence of an
unfamiliar person was not

counteracted by the diet.

Approach behavior
toward people.
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Detailed Experimental Protocols

For researchers, here are detailed methodologies from key studies on alpha-casozepine.

Protocol 1: Canine Acute Stress Paradigm (Car Travel)

This protocol evaluates the efficacy of a combination treat containing alpha-casozepine in reducing acute

stress induced by car travel in dogs [1].

Study Design: A single-dose, blinded, crossover study.
Subjects: 54 healthy pet dogs.

Treatments: A single treat containing two active doses of CBD (2 mg/kg BW and 4 mg/kg BW) and a
blend treatment (2 mg/kg BW CBD combined with L-Tryptophan and alpha-casozepine), compared

against a placebo.
Procedure:

Dogs received a single dose of one treatment two hours prior to the test.
The stress paradigm involved a 10-minute car travel session.

A washout period of at least one week was implemented between tests for each dog.
Data Collection:

Physiological: Blood samples were taken pre- and post-test to analyze plasma CBD levels
and serum cortisol. Heart rate (HR) and heart rate variability (HRV) were measured during the

test. Surface temperature was also monitored.
Behavioral: The dogs' activity, posture, and specific stress-related behaviors (e.g., whining, lip-

licking, yawning) were recorded and coded from video during the car travel. Qualitative
behavioral assessments (e.g., "sad," "anxious") were also performed.

Protocol 2: Feline Anxiety Assessment

This protocol assesses the anxiolytic effectiveness of a diet supplemented with L-Tryptophan and alpha-

casozepine in cats classified as fearful [4].

Study Design: A controlled, parallel-group study over 4 weeks.

Subjects: 24 cats classified as mildly or markedly fearful.
Treatments: Cats were assigned to either a control diet group or a test diet group (Royal Canin

Feline Calm diet), ensuring equivalent baseline fear and anxiety levels.
Behavioral Tests (Conducted at baseline, 2 weeks, and 4 weeks):
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Home Room Test: Evaluation of the cat's response to a familiar or unfamiliar person entering

the room where the cat is housed.
Open-Field Test: Analysis of the cat's response to being placed in a novel, empty test room.

Key measures include inactivity duration and frequency, locomotion, and vocalization.
Human Interaction Test: Analysis of the cat's response to the approach and interaction

attempts of an unfamiliar human.
Data Analysis: Comparison of behavioral measures between the control and test diet groups over

time to identify significant reductions in anxiety-related behaviors.

The workflow for these testing protocols is summarized in the following diagram.

Subject Selection &
Baseline Classification

Randomized Group
Assignment

Treatment Administration
(Oral/Diet)

Anxiety Induction
(Stressor)

Multi-Modal
Data Collection

Data Analysis &
Outcome Assessment

Physiological
(Cortisol, HR, Temp)

Behavioral
(Posture, Activity, Vocalization)

Qualitative
(Expert/Owner Scores)

Click to download full resolution via product page

Conclusion and Key Considerations

Based on the available evidence, here are the key takeaways for researchers and developers:

Dosage: A standard recommended dosage for both dogs and cats is 15 mg/kg/day [5]. Veterinarians
may adjust this based on the individual's stress level.

Safety Profile: Alpha-casozepine is generally considered safe, with no reported side effects,
dependency, or rebound phenomena. It contains minimal lactose and can be given to pregnant,
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lactating, young, or old animals [5] [6].

Clinical Utility: It shows promise for situational anxieties (like travel or vet visits) and generalized
anxiety, particularly when used as part of a combination therapy, as seen with L-Tryptophan and CBD

[1] [2].
Areas for Further Research: More high-quality, large-scale studies are needed to firmly establish its

efficacy across different breeds, species, and anxiety disorders. The optimal dosing for acute versus
chronic management and long-term effects beyond several weeks also warrant further investigation

[3] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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